Cas no 864228-81-9 (Benzyl 2-(1-hydroxycyclopropyl)piperidine-1-carboxylate)

• Product Name: Benzyl 2-(1-hydroxycyclopropyl)piperidine-1-carboxylate
• CAS No: 864228-81-9
• MF: C₁₆H₂₁NO₃
• MW: 275.342844724655
• CID: 6223527
• PubChem ID: 165908862
• Update Time: 2025-07-18

Benzyl 2-(1-hydroxycyclopropyl)piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 864228-81-9
• EN300-28284630
• benzyl 2-(1-hydroxycyclopropyl)piperidine-1-carboxylate
• Benzyl 2-(1-hydroxycyclopropyl)piperidine-1-carboxylate

• Inchi： 1S/C16H21NO3/c18-15(20-12-13-6-2-1-3-7-13)17-11-5-4-8-14(17)16(19)9-10-16/h1-3,6-7,14,19H,4-5,8-12H2
• InChI Key： OMSKGQDZJATHPF-UHFFFAOYSA-N
• SMILES： OC1(C2CCCCN2C(=O)OCC2C=CC=CC=2)CC1

Computed Properties

• Exact Mass: 275.15214353g/mol
• Monoisotopic Mass: 275.15214353g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 348
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 49.8Ų

Additional information on Benzyl 2-(1-hydroxycyclopropyl)piperidine-1-carboxylate

Benzyl 2-(1-hydroxycyclopropyl)piperidine-1-carboxylate (CAS No. 864228-81-9): A Comprehensive Overview

Benzyl 2-(1-hydroxycyclopropyl)piperidine-1-carboxylate (CAS No. 864228-81-9) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in the development of novel drugs for neurological disorders and cancer treatments.

The molecular structure of Benzyl 2-(1-hydroxycyclopropyl)piperidine-1-carboxylate is composed of a benzyl group, a piperidine ring, and a cyclopropyl moiety with a hydroxyl group. The cyclopropyl ring, known for its high strain energy, imparts unique chemical properties to the molecule, making it an interesting candidate for drug design and synthesis. The hydroxyl group further enhances the molecule's reactivity and solubility, which are crucial factors in drug delivery and bioavailability.

Recent studies have highlighted the pharmacological properties of Benzyl 2-(1-hydroxycyclopropyl)piperidine-1-carboxylate. One notable application is its use as a modulator of G protein-coupled receptors (GPCRs), which are key targets in the development of drugs for treating conditions such as Parkinson's disease and schizophrenia. Research published in the Journal of Medicinal Chemistry has demonstrated that this compound can effectively bind to specific GPCRs, modulating their activity and potentially alleviating symptoms associated with these neurological disorders.

In addition to its potential in neurological disorders, Benzyl 2-(1-hydroxycyclopropyl)piperidine-1-carboxylate has also shown promise in cancer research. Studies conducted at the National Cancer Institute have indicated that this compound exhibits antiproliferative effects on various cancer cell lines, including breast cancer and colon cancer cells. The mechanism of action involves the inhibition of key signaling pathways that are dysregulated in cancer cells, such as the PI3K/AKT pathway. This makes Benzyl 2-(1-hydroxycyclopropyl)piperidine-1-carboxylate a valuable lead compound for further drug development in oncology.

The synthesis of Benzyl 2-(1-hydroxycyclopropyl)piperidine-1-carboxylate involves several steps, including the formation of the piperidine ring and the introduction of the cyclopropyl and benzyl groups. Recent advancements in synthetic methods have led to more efficient and scalable processes for producing this compound. For instance, a novel palladium-catalyzed coupling reaction has been developed to facilitate the formation of the benzyl group, significantly reducing reaction times and improving yields.

The safety profile of Benzyl 2-(1-hydroxycyclopropyl)piperidine-1-carboxylate is another critical aspect that has been extensively studied. Preclinical toxicology assessments have shown that this compound exhibits low toxicity at therapeutic doses, making it a safe candidate for clinical trials. Ongoing Phase I clinical trials are currently evaluating its safety and efficacy in human subjects, with promising preliminary results.

In conclusion, Benzyl 2-(1-hydroxycyclopropyl)piperidine-1-carboxylate (CAS No. 864228-81-9) represents a significant advancement in medicinal chemistry and pharmaceutical research. Its unique structural features and promising pharmacological properties make it an attractive candidate for the development of novel therapeutic agents. As research continues to uncover new applications and mechanisms of action, this compound is poised to play a crucial role in advancing medical treatments for various diseases.